Cas no 1702270-03-8 (5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1702270-03-8
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6361655
• PubChem ID: 136838460
• Update Time: 2025-10-30

5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 1702270-03-8
• EN300-1118174
• 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C13H23N3/c1-4-7-11-9-13-14-10(5-2)8-12(6-3)16(13)15-11/h9-10,12,14H,4-8H2,1-3H3
• InChI Key： NAWAJOUIIHVLOI-UHFFFAOYSA-N
• SMILES： N12C(=CC(CCC)=N1)NC(CC)CC2CC

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine (CAS No. 1702270-03-8)

5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine, identified by its CAS number 1702270-03-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[1,5-α]pyrimidine class, a scaffold that has been extensively studied for its role in drug discovery and development. The presence of multiple alkyl substituents, specifically ethyl and propyl groups, influences its electronic and steric characteristics, making it a promising candidate for further investigation.

The pyrazolo[1,5-α]pyrimidine core is known for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Recent studies have highlighted the importance of this scaffold in the development of novel therapeutic agents. For instance, derivatives of pyrazolo[1,5-α]pyrimidine have been reported to exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine may contribute to its unique pharmacological profile.

In the realm of medicinal chemistry, the synthesis and functionalization of pyrazolo[1,5-α]pyrimidine derivatives remain a hot topic. Researchers have been exploring various synthetic routes to introduce different substituents while maintaining the core structure's integrity. The ethyl and propyl groups in 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine are strategically positioned to modulate electronic effects and steric hindrance. This balance is crucial for optimizing binding affinity and selectivity against biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The pyrazolo[1,5-α]pyrimidine scaffold is known to be versatile and can be further modified to enhance its pharmacological properties. For example, studies have shown that replacing hydrogen atoms with halogen atoms or nitrogen-containing groups can significantly alter the compound's bioactivity. The ethyl and propyl substituents in 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine may serve as attachment points for additional functional groups that could improve solubility or target specificity.

The chemical synthesis of 5,7-diethyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine involves multi-step reactions that require careful optimization. Common methodologies include condensation reactions followed by alkylation steps to introduce the ethyl and propyl groups. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance yield and purity. Advances in synthetic techniques have enabled chemists to produce complex derivatives with high efficiency.

From a biological perspective, 1702270_03_8 exhibits intriguing properties that warrant further exploration. Preliminary in vitro studies have suggested that it may interact with enzymes such as kinases or phosphodiesterases. These enzymes are often implicated in various diseases and are therefore attractive targets for therapeutic intervention. The ethyl and propyl substituents may influence binding interactions by altering the compound's shape or charge distribution at the active site.

The potential applications of CAS No 1702270_03_8 extend beyond traditional pharmaceuticals. Researchers are also investigating its use in agrochemicals and material science due to its heterocyclic structure. The pyrazolo[1， 5-a]pyrimidine scaffold is known to be stable under various conditions， making it suitable for diverse applications。 Additionally， modifications to this core structure could lead to novel compounds with enhanced performance characteristics。

In conclusion， CAS No 1702270_03_8 represents an exciting opportunity for researchers in medicinal chemistry。 Its unique structural features， coupled with its potential biological activities， make it a valuable candidate for further investigation。 As synthetic methodologies continue to evolve， we can expect more derivatives of this compound to emerge， offering new possibilities for drug discovery and beyond。